Cas no 2680685-67-8 (3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680685-67-8
• MF: C₉H₄ClF₄NO₃
• MW: 285.579575538635
• CID: 5632355
• PubChem ID: 165938629
• Update Time: 2025-06-14

3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287119
• 2680685-67-8
• 3-chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid
• 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4ClF4NO3/c10-4-1-3(7(16)17)2-5(6(4)11)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： GDTYBUOWJRASDP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1F)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 284.9815833g/mol
• Monoisotopic Mass: 284.9815833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid

Research Briefing on 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680685-67-8)

In recent years, the compound 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680685-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and benzoic acid functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid involves a multi-step process that typically begins with the halogenation of a benzoic acid derivative. Recent studies have focused on optimizing the synthetic route to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces the formation of by-products and enhances the overall efficiency of the synthesis. The study also emphasized the importance of the trifluoroacetamido group in stabilizing the intermediate compounds during the reaction.

From a biological perspective, 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid has been investigated for its role as a key intermediate in the development of small-molecule inhibitors. A recent preprint on bioRxiv highlighted its use in the design of inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's ability to modulate enzyme activity was attributed to its electron-withdrawing groups, which enhance its binding affinity to the target proteins. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology reported the incorporation of 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid into fluorescent probes for imaging cellular processes. The probe's stability and selectivity were significantly improved due to the compound's unique chemical properties, enabling real-time visualization of enzymatic activity in live cells. This advancement opens new avenues for studying disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in the widespread adoption of 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid. Issues such as scalability of synthesis, potential toxicity, and pharmacokinetic properties need to be addressed in future research. However, the compound's versatility and demonstrated efficacy in preliminary studies make it a compelling candidate for further investigation. Ongoing research is expected to uncover additional applications and refine its use in both therapeutic and diagnostic contexts.

In conclusion, 3-Chloro-4-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680685-67-8) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity underscore its potential in drug discovery and beyond. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of complex biological systems.